Cas no 156245-57-7 (4-tert-butyl-1H-pyrrole-2-carbaldehyde)

• Product Name: 4-tert-butyl-1H-pyrrole-2-carbaldehyde
• CAS No: 156245-57-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD12924013
• CID: 107408
• PubChem ID: 10855648
• Update Time: 2025-04-18

4-tert-butyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,4-(1,1-dimethylethyl)-
• 4-(tert-Butyl)-1H-pyrrole-2-carbaldehyde
• 4-(1,1-DIMETHYLETHYL)-1H-PYRROLE-2-CARBOXALDEHYDE
• 4-(2-Methyl-2-Propanyl)-1H-Pyrrole-2-Carbaldehyde
• 1H-Pyrrole-2-carboxaldehyde, 4-(1,1-dimethylethyl)- (9CI)
• 4-tert-butyl-1H-pyrrole-2-carbaldehyde
• 4-tert-Butyl-pyrrole-2-carbaldehyde
• AK438766
• FCH1185499
• AKOS022634713
• SY122074
• F14445
• MFCD12924013
• AMY16353
• SB62014
• DS-18800
• A927391
• DTXSID301339441
• 156245-57-7
• SCHEMBL7620438
• CS-0154887
• 1H-pyrrole-2-carboxaldehyde, 4-(1,1-dimethylethyl)-(9ci)
• DB-279831
• 1H-PYRROLE-2-CARBOXALDEHYDE, 4-(1,1-DIMETHYLETHYL)-

• MDL： MFCD12924013
• Inchi： 1S/C9H13NO/c1-9(2,3)7-4-8(6-11)10-5-7/h4-6,10H,1-3H3
• InChI Key： NRTNYQGLBBFPSC-UHFFFAOYSA-N
• SMILES： O=CC1=CC(=CN1)C(C)(C)C

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.9

Experimental Properties

• Boiling Point: 247.3±20.0°C at 760 mmHg
• PSA: 32.86

4-tert-butyl-1H-pyrrole-2-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C